5-[2-Chloro-4-(trifluoromethyl)phenoxy]-2-nitrobenzaldehyde

• CAS No.: 80175-36-6
• Molecular Formula: C14H7ClF3NO4
• Molecular Weight: 345.66 g/mol
• IUPAC Name: 5-[2-chloro-4-(trifluoromethyl)phenoxy]-2-nitrobenzaldehyde
• InChI: InChI=1S/C14H7ClF3NO4/c15-11-6-9(14(16,17)18)1-4-13(11)23-10-2-3-12(19(21)22)8(5-10)7-20/h1-7H
• InChI Key: POMNVINGVNYHMO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C(F)(F)F)Cl)OC2=CC(=C(C=C2)[N+](=O)[O-])C=O

Description

5-[2-Chloro-4-(trifluoromethyl)phenoxy]-2-nitrobenzaldehyde is a useful research compound. Its molecular formula is C14H7ClF3NO4 and its molecular weight is 345.66 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

100 g of 5-(2-chloro-4-trifluoromethyl-phenoxy)-2-nitrobenzyl alcohol were dissolved in 370 ml of nitromethane. A mixture of 86.4 g of 65% strength nitric acid and 43.2 g of water was then added dropwise in the course of 90 minutes to this solution, at 60° to 65° C., and the mixture was stirred for 8 hours at 60° to 65° C. It was then diluted with 4 liters of water, and the product was filtered off. 50.2 g (50% of theory) of 5-(2-chloro-4-trifluoromethyl-phenoxy)-2-nitro-benzaldehyde, of melting point 95° C., were obtained.